N-(5-chloro-2-methoxyphenyl)-8-methoxy-3-(4-methylphenyl)sulfonylchromen-2-imine
Description
Scientific Research Applications
Chemical Synthesis and Methodology
A study focused on the synthesis of indolocarbazoles, a class of compounds with potential pharmacological applications, illustrates the type of synthetic chemistry research relevant to complex molecules like N-(5-chloro-2-methoxyphenyl)-8-methoxy-3-(4-methylphenyl)sulfonylchromen-2-imine. The research demonstrated methodologies for constructing intricate molecular frameworks, highlighting the importance of innovative synthetic routes in organic chemistry (Magnus, Exon, & Sear, 1983).
Material Science and Membrane Technology
Research into novel sulfonated thin-film composite nanofiltration membranes provides insight into the applications of sulfonated compounds in enhancing water treatment technologies. These membranes demonstrated improved water flux and dye rejection capabilities, illustrating the potential for sulfonated aromatic compounds in environmental applications (Liu et al., 2012).
Therapeutic Potential and Biological Activity
A study on sulfonamides derived from 4-methoxyphenethylamine explored their potential as therapeutic agents for Alzheimer’s disease by inhibiting acetylcholinesterase. The synthesis and evaluation of these compounds demonstrated significant inhibitory activity, suggesting the therapeutic relevance of sulfonamide derivatives in neurodegenerative diseases (Abbasi et al., 2018).
Environmental Science and Herbicide Metabolism
The metabolism of chloroacetamide herbicides and their metabolites in human and rat liver microsomes was studied to understand the environmental and health implications of these widely used agricultural chemicals. This research contributes to the knowledge of how such compounds are processed biologically and their potential risks (Coleman et al., 2000).
properties
IUPAC Name |
N-(5-chloro-2-methoxyphenyl)-8-methoxy-3-(4-methylphenyl)sulfonylchromen-2-imine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20ClNO5S/c1-15-7-10-18(11-8-15)32(27,28)22-13-16-5-4-6-21(30-3)23(16)31-24(22)26-19-14-17(25)9-12-20(19)29-2/h4-14H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BNWLRBQATVLIQA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)C2=CC3=C(C(=CC=C3)OC)OC2=NC4=C(C=CC(=C4)Cl)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20ClNO5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
469.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-chloro-2-methoxyphenyl)-8-methoxy-3-(4-methylphenyl)sulfonylchromen-2-imine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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